Cas no 1361969-01-8 ((2-(4-(Bromomethyl)phenyl)ethene-1,1,2-triyl)tribenzene)

• Product Name: (2-(4-(Bromomethyl)phenyl)ethene-1,1,2-triyl)tribenzene
• CAS No: 1361969-01-8
• MF: C₂₇H₂₁Br
• MW: 425.359646558762
• CID: 4555542
• PubChem ID: 89426645
• Update Time: 2024-11-02

(2-(4-(Bromomethyl)phenyl)ethene-1,1,2-triyl)tribenzene Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Triphenyl-2-(4- bromomethylphenyl)ethylene
• 1-[(4-Bromomethyl)phenyl]-1,2,2-triphenylethene
• (2-(4-(Bromomethyl)phenyl)ethene-1,1,2-triyl)tribenzene
• 1-(Bromomethyl)-4-(1,2,2-triphenylethenyl)benzene
• 1-[4-(bromomethyl)phenyl]-1,2,2-triphenylethene
• CS-0110177
• AKOS040768413
• YSCK0429
• E73837
• BS-52710
• 1-(bromomethyl)-4-(1,2,2-triphenylvinyl)benzene
• 1361969-01-8
• SCHEMBL14756543

• Inchi： 1S/C27H21Br/c28-20-21-16-18-25(19-17-21)27(24-14-8-3-9-15-24)26(22-10-4-1-5-11-22)23-12-6-2-7-13-23/h1-19H,20H2
• InChI Key： BCQFLZRLTIZMLQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 424.08266 g/mol
• Monoisotopic Mass: 424.08266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 425.4
• XLogP3: 8.5
• Topological Polar Surface Area: 0

(2-(4-(Bromomethyl)phenyl)ethene-1,1,2-triyl)tribenzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes